Cas no 303756-59-4 (1-[3-(1H-1,2,3-Benzotriazol-1-yl)-1,3-bis(benzyloxy)propyl]-1H-1,2,3-benzotriazole)

• Product Name: 1-[3-(1H-1,2,3-Benzotriazol-1-yl)-1,3-bis(benzyloxy)propyl]-1H-1,2,3-benzotriazole
• CAS No: 303756-59-4
• MF: C₂₉H₂₆N₆O₂
• MW: 490.555745601654
• CID: 4644595
• Update Time: 2025-07-22

1-[3-(1H-1,2,3-Benzotriazol-1-yl)-1,3-bis(benzyloxy)propyl]-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 1-[3-(1H-1,2,3-Benzotriazol-1-yl)-1,3-bis(benzyloxy)propyl]-1H-1,2,3-benzotriazole

• Inchi： 1S/C29H26N6O2/c1-3-11-22(12-4-1)20-36-28(34-26-17-9-7-15-24(26)30-32-34)19-29(37-21-23-13-5-2-6-14-23)35-27-18-10-8-16-25(27)31-33-35/h1-18,28-29H,19-21H2
• InChI Key： HOOUCNLRFIMCNX-UHFFFAOYSA-N
• SMILES： C(N1C2=CC=CC=C2N=N1)(OCC1=CC=CC=C1)CC(N1C2=CC=CC=C2N=N1)OCC1=CC=CC=C1

Additional information on 1-[3-(1H-1,2,3-Benzotriazol-1-yl)-1,3-bis(benzyloxy)propyl]-1H-1,2,3-benzotriazole

Research Briefing on 1-[3-(1H-1,2,3-Benzotriazol-1-yl)-1,3-bis(benzyloxy)propyl]-1H-1,2,3-benzotriazole (CAS: 303756-59-4)

This research briefing provides an in-depth analysis of the latest advancements and applications of the chemical compound 1-[3-(1H-1,2,3-Benzotriazol-1-yl)-1,3-bis(benzyloxy)propyl]-1H-1,2,3-benzotriazole (CAS: 303756-59-4). This compound, characterized by its unique benzotriazole and benzyloxy functional groups, has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile building block in drug discovery and material science.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds, which are pivotal in the development of therapeutic agents. Its structural features, including the benzotriazole moiety, contribute to its ability to act as a stabilizer and inhibitor in various biochemical pathways. Researchers have explored its applications in the design of enzyme inhibitors, particularly targeting proteases and kinases involved in inflammatory and oncogenic processes.

One of the most notable findings in recent literature is the compound's utility in photoaffinity labeling, a technique used to study protein-ligand interactions. The benzotriazole group serves as a photoreactive handle, enabling the covalent attachment of the compound to target proteins upon UV irradiation. This property has been leveraged in proteomics research to identify and characterize binding sites of small molecules, providing valuable insights into drug mechanisms of action.

In addition to its biological applications, 1-[3-(1H-1,2,3-Benzotriazol-1-yl)-1,3-bis(benzyloxy)propyl]-1H-1,2,3-benzotriazole has shown promise in materials science. Its ability to form stable complexes with metal ions has been exploited in the development of corrosion inhibitors and coatings. Recent studies have demonstrated its efficacy in protecting industrial materials from oxidative degradation, particularly in harsh environments.

The synthesis and optimization of this compound have also been a focus of recent research. Advances in green chemistry have led to the development of more efficient and sustainable synthetic routes, reducing the reliance on hazardous reagents and minimizing environmental impact. These improvements have enhanced the scalability and commercial viability of the compound for industrial applications.

In conclusion, 1-[3-(1H-1,2,3-Benzotriazol-1-yl)-1,3-bis(benzyloxy)propyl]-1H-1,2,3-benzotriazole (CAS: 303756-59-4) represents a multifaceted tool in both chemical biology and materials science. Its diverse applications, from drug discovery to corrosion inhibition, underscore its importance in contemporary research. Future studies are expected to further elucidate its potential and expand its utility in emerging fields.